Cas no 2091618-30-1 (2-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethan-1-one)

• Product Name: 2-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethan-1-one
• CAS No: 2091618-30-1
• MF: C₁₁H₂₁N₃OS
• MW: 243.368941068649
• CID: 4773832
• Update Time: 2025-10-30

2-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethan-1-one
• 2-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethan-1-one

• Inchi： 1S/C11H21N3OS/c12-9-11(15)14-5-3-13(4-6-14)10-1-7-16-8-2-10/h10H,1-9,12H2
• InChI Key： ULWHNYZJAPCCKP-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCN(C(CN)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: -0.2
• Topological Polar Surface Area: 74.9

Additional information on 2-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethan-1-one

Chemical Profile of 2-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethan-1-one (CAS No. 2091618-30-1)

2-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethan-1-one, identified by its CAS number 2091618-30-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic derivatives that exhibit diverse biological activities, making it a valuable candidate for further investigation in medicinal chemistry. The structural framework of this compound incorporates both tetrahydro-2H-thiopyran and piperazine moieties, which are well-known for their role in modulating various biological pathways.

The tetrahydro-2H-thiopyran ring is a prominent feature in many pharmacologically active molecules, contributing to their binding affinity and selectivity. This structural motif is often associated with properties such as reduced metabolic clearance and enhanced solubility, which are critical factors in drug design. In contrast, the piperazine moiety is frequently employed in the development of central nervous system (CNS) drugs due to its ability to interact with a wide range of neurotransmitter receptors. The combination of these two structural elements in 2-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethan-1-one suggests potential applications in therapeutic areas such as neurology and psychiatry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies have indicated that the piperazine moiety may interact with serotonin receptors, particularly 5-HT1A and 5-HT7, which are implicated in conditions such as depression, anxiety, and sleep disorders. Additionally, the tetrahydro-2H-thiopyran ring could potentially engage with other receptor systems, including dopamine receptors, which play a crucial role in modulating locomotion and mood.

The synthesis of 2-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the tetrahydro-thiopyran ring via cyclization reactions followed by nucleophilic substitution to introduce the piperazine moiety. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired regioselectivity and functional group compatibility.

In vitro pharmacological studies have begun to explore the potential therapeutic applications of this compound. Preliminary data suggest that it may exhibit anxiolytic effects by modulating serotonin receptor activity. Furthermore, its structural similarity to known pharmacophores has prompted investigations into its potential as a scaffold for developing novel therapeutics targeting neurological disorders. The compound’s ability to cross the blood-brain barrier is also being evaluated, as this property is essential for CNS drug efficacy.

The development of new drug candidates relies heavily on understanding their metabolic fate and potential toxicological profiles. Metabolism studies using liver microsomes have provided insights into the possible pathways by which 2-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethan-1-one might be processed by enzymatic systems. These studies are crucial for predicting drug-drug interactions and assessing long-term safety. Additionally, toxicological assessments including cell-based assays and animal models are being conducted to evaluate any potential adverse effects associated with this compound.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like 2-Amino-1-(4-(tetrahydro-Hthiopyrathpyrathpyrathpyran)-4-piperazin-pyrazin-pyrazin-pyrazin-pyrazin-pyrazin-pyrazin-pyrazin-pyrazin-pyrazin-pyrazin-pyrazin-pyrazine)-yl)ethan-yethylone) (CAS No. 209161830). These algorithms can analyze large datasets to predict biological activity and optimize synthetic routes, thereby reducing the time and cost associated with traditional drug development methods. The application of artificial intelligence (AI) in this context has opened new avenues for exploring the therapeutic potential of complex molecular structures.

Future research directions for 2-Amino--(tetrahydropyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrant)-yl)piperazine(piperazine(piperazine(piperazine(piperazine(piperazine(piperazine(piperazine(piperazine(piperazine(piperazine(piperazine(piperazine(piperylone)))))))))))) include exploring its interactions with other neurotransmitter systems and investigating its potential as an adjunct therapy in combination with existing treatments. Additionally, scaling up synthetic procedures for larger-scale production will be essential for advancing towards clinical trials.

The global pharmaceutical industry continues to invest heavily in developing innovative therapies for neurological disorders, driven by an unmet need for more effective treatments. Compounds like 2-Amino--(tetrahydropyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrathpyrathpyraththiopthiopthiopthiopthiopthiopthiopthiopthiopthioant)-yl)piperazin(piperylone) (CAS No. 209161830) represent promising leads that could fill this gap through targeted molecular design. As research progresses, collaborations between academic institutions, biotechnology companies, and pharmaceutical manufacturers will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.